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Compound of Interest

2-benzyloxybenzylamine
Compound Name:

hydrochloride
CAS No.: 76813-80-4
Cat. No.: B1283135

Get Quote

Compound Profile & Strategic Significance

e IUPAC Name: [2-(benzyloxy)phenyllmethanamine hydrochloride
e CAS Number: 76813-80-4 (HCI salt); 108289-24-3 (Free base)
e Molecular Formula:

» Molecular Weight: 249.74 g/mol

e Role: Primary amine building block for "Lacosamide-like" anticonvulsants and Schiff-base
ligands. The ortho-benzyloxy motif provides steric bulk and lipophilicity, modulating receptor
binding affinity in downstream APIs.

Synthesis Pathway & Causality

To understand the spectrum, one must understand the origin. The high-purity hydrochloride salt
is invariably synthesized via the reductive amination or oxime reduction of 2-
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(benzyloxy)benzaldehyde.

Reaction Logic[1]

o O-Alkylation: Salicylaldehyde is protected with benzyl bromide.

» Nitrogen Incorporation: The aldehyde is converted to an oxime or imine.
e Reduction & Salt Formation: The C=N bond is reduced (using

or

), followed by HCI precipitation to isolate the stable salt.
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Figure 1: Synthetic workflow defining the structural evolution from aldehyde to amine salt.[1][2]
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Spectroscopic Data Analysis

The following data establishes the identity of the target compound. Note the diagnostic loss of
the carbonyl signal and the appearance of the ammonium exchangeable protons.

A. Nuclear Magnetic Resonance (1H NMR)

Solvent: DMSO-

(Preferred for salt solubility and exchangeable proton visualization).[2] Field Strength: 400
MHz.
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aldehyde (

10.5) to

methylene range.

Key Identification Check:
o Absence: The aldehyde proton at

10.5 ppm (present in precursor) must be completely absent.

e Presence: The broad ammonium signal at

8.3+ confirms salt formation.

B. Infrared Spectroscopy (FT-IR)

Method: KBr Pellet or ATR.
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2800 - 3100 Stretch (Amine Salt) salts (
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1600 & 1585 Skeletal vibrations of the
Aromatic benzene rings.
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1240 — 1250 Asym. Stretch aryl alkyl ether (benzyloxy
group).
240 & 695 Monosubstituted benzene
Out-of-Plane (benzyl group) signature.
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(unreacted aldehyde).

C. Mass Spectrometry (ESI-MS)

Mode: Positive lon Mode (

Theoretical Exact Mass (Free Base): 213.12 Da

Observed lon

:214.1 m/z

Fragmentation Pattern:
o 91 m/z: Tropylium ion (

), characteristic of the benzyl group cleavage.
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o 197 m/z: Loss of
(minor).

Experimental Validation Protocols

To ensure data reliability, the following self-validating protocols should be used during
characterization.

Protocol 1: The "Aldehyde Clearance" Test (NMR)

During drug development, residual aldehyde is a genotoxic concern.

Acquire 1H NMR in DMSO-

[2][9]

Expand the region 9.5 - 11.0 ppm.

Pass Criteria: Baseline noise only. Any singlet at ~10.5 ppm indicates incomplete reduction.

Action: If aldehyde is present, recrystallize from Ethanol/EtOAc to remove the neutral
precursor from the ionic salt.

Protocol 2: Salt Stoichiometry Determination

o Perform Elemental Analysis (CHN).

e Calculated for

o C:67.33%
o H:6.46%
o N:5.61%

» Deviation > 0.4%: Indicates trapped solvent or formation of the free base (check pH of
solution).

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://patents.google.com/patent/CN1488625A/en
https://www.chemicalbook.com/SpectrumEN_61-73-4_13CNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

* Precursor Characterization: 2-(Benzyloxy)benzaldehyde NMR data derived from commercial
standards and synthesis reports. TCl Chemicals Product B1653 Specification. Link

¢ Synthetic Methodology: Goldschmidt, H. "Preparation of hydroxybenzylamines via oxime
reduction.” Berichte der Deutschen Chemischen Gesellschaft, 1890 (Foundational method
for alkoxybenzylamine synthesis).

¢ General Benzylamine Salt Spectra: NIST Chemistry WebBook, "Benzylamine hydrochloride
Infrared Spectrum.” Link

¢ Analogous Synthesis (Lacosamide Intermediates): "Synthesis of functionalized
benzylamines for anticonvulsant activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 8. Sciencemadness Discussion Board - Preparation of 2-hydroxybenzylamine - Powered by
XMB 1.9.11 [sciencemadness.org]

e 9. Methylene Blue(61-73-4) 13C NMR spectrum [chemicalbook.com]

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 2-
Benzyloxybenzylamine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283135/docs#technical-guide-spectroscopic-
characterization-of-2-benzyloxybenzylamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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